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Compound of Interest

Compound Name: Proflavine hemisulphate

Cat. No.: B1679167 Get Quote

This guide provides an in-depth exploration of proflavine hemisulphate, a versatile acridine

dye with significant applications in biomedical research and clinical practice. From its

fundamental chemical and physical properties to its practical application in laboratory settings,

this document serves as a critical resource for researchers, scientists, and professionals in

drug development.

Introduction: The Scientific Significance of
Proflavine Hemisulphate
Proflavine hemisulphate, also known by synonyms such as 3,6-diaminoacridine hemisulfate,

is an acridine-derived fluorescent dye and a potent antiseptic agent.[1][2] Its utility stems from

its ability to intercalate into DNA, a mechanism that underpins its broad-spectrum bacteriostatic

properties, particularly against gram-positive bacteria, and its use as a fluorescent stain for

cellular components.[1][3][4] This unique characteristic has led to its historical use in wound

dressings and as a topical antiseptic.[1][3] More recently, its fluorescent properties have been

harnessed for advanced cellular imaging techniques, aiding in the differentiation between

normal and cancerous tissues.[1][5] Understanding the core chemical and physical attributes of

proflavine hemisulphate is paramount for its effective and reliable application in research and

development.
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Proflavine hemisulphate is the hemisulfate salt of the proflavine base, an acridine derivative.

[1] The salt form enhances its stability and solubility, particularly in aqueous solutions. The core

structure consists of a planar tricyclic system characteristic of acridines, with amino groups at

the 3 and 6 positions, which are crucial for its biological activity.

The chemical formula for proflavine hemisulphate is C₂₆H₂₄N₆O₄S.[1][6][7] It is important to

note that this represents two molecules of proflavine (C₁₃H₁₁N₃) associated with one molecule

of sulfuric acid (H₂SO₄).

Caption: Chemical structure of Proflavine Hemisulphate.

Physical and Chemical Properties
A thorough understanding of the physicochemical properties of proflavine hemisulphate is

essential for its handling, formulation, and application in experimental settings. These

properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
bis(acridine-3,6-

diamine);sulfuric acid
[6]

Synonyms
Proflavine hemisulfate, 3,6-

Diaminoacridine hemisulfate
[1][6][7]

CAS Number 1811-28-5 [6][7][8]

Molecular Formula C₂₆H₂₄N₆O₄S [1][6][7]

Molecular Weight 516.6 g/mol [1][6][7]

Appearance
Yellowish-brown crystalline

powder
[9]

Solubility in Water 10 mg/mL [1]

Melting Point 235-245 °C [9]

pH (1% solution) 5.5 - 7.0 [9]

UV Absorption Max (λmax) ~445 nm (in water at pH 7) [1]

Fluorescence Excitation Max ~444-460 nm [10]

Fluorescence Emission Max ~508-515 nm [10]

Mechanism of Action: DNA Intercalation
The primary mechanism of action for proflavine hemisulphate is its function as a DNA

intercalating agent.[1][3] The planar, aromatic acridine core of the molecule inserts itself

between adjacent base pairs of the DNA double helix. This intercalation physically distorts the

helical structure, which in turn interferes with critical cellular processes such as DNA synthesis

and transcription.[3][11] This disruption of DNA replication is the basis for its bacteriostatic

effect, as it prevents bacterial reproduction.[3][12] In the context of fluorescence microscopy,

this binding to DNA results in significant staining of the cell nucleus, allowing for clear

visualization.[1][10]
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Experimental Protocol: Quantification of Proflavine
Hemisulphate using UV-Vis Spectroscopy
UV-Vis spectroscopy is a fundamental and accessible technique for the quantification of

proflavine hemisulphate in solution, leveraging its strong absorbance in the visible spectrum.

[13] The following protocol provides a robust methodology for determining the concentration of

proflavine hemisulphate.

Rationale: This protocol is designed to be self-validating by including the preparation of a

standard curve, which ensures the accuracy of the measurements for unknown samples by

demonstrating a linear relationship between absorbance and concentration, as dictated by the

Beer-Lambert Law.

Materials:

Proflavine hemisulphate powder

Distilled or deionized water (or appropriate buffer, e.g., PBS)

Volumetric flasks and pipettes

Quartz cuvettes

UV-Vis spectrophotometer

Procedure:

Preparation of a Stock Solution (e.g., 100 µg/mL):

Accurately weigh 10 mg of proflavine hemisulphate powder.

Dissolve the powder in a small amount of the chosen solvent (e.g., water) in a 100 mL

volumetric flask.

Once fully dissolved, bring the volume up to the 100 mL mark with the solvent and mix

thoroughly. This is your stock solution.
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Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

known concentrations (e.g., 2, 4, 6, 8, and 10 µg/mL).

For example, to prepare a 10 µg/mL standard, pipette 1 mL of the 100 µg/mL stock

solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength to the maximum absorbance for proflavine hemisulphate, which is

approximately 445 nm.[1]

Blanking the Instrument:

Fill a quartz cuvette with the solvent used to prepare your solutions (this is your blank).

Place the cuvette in the spectrophotometer and perform a blank measurement to zero the

absorbance.

Measurement of Standards:

Starting with the least concentrated standard, rinse a clean cuvette with a small amount of

the standard solution before filling it.

Measure the absorbance of each standard solution at 445 nm.

Record the absorbance values for each concentration.

Construction of a Standard Curve:

Plot the absorbance values (y-axis) against the corresponding concentrations (x-axis) of

the standard solutions.
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Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). An R² value close to 1.0 indicates a good linear fit.

Measurement of Unknown Sample:

Prepare your unknown sample in the same solvent used for the standards. If necessary,

dilute the sample to ensure its absorbance falls within the range of the standard curve.

Measure the absorbance of the unknown sample at 445 nm.

Calculation of Unknown Concentration:

Using the equation from the linear regression of your standard curve, calculate the

concentration of the unknown sample (x) from its measured absorbance (y).

Remember to account for any dilution factors if the unknown sample was diluted.

Preparation

Measurement Analysis

Prepare Stock Solution

Prepare Standard Solutions

Measure Absorbance of Standards

Prepare Unknown Sample

Measure Absorbance of Unknown

Spectrophotometer Setup (λ=445 nm) Blank Instrument

Construct Standard Curve Calculate Unknown Concentration
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Click to download full resolution via product page

Caption: Workflow for UV-Vis Spectroscopic Quantification.

Safety and Handling
Proflavine hemisulphate is classified as an irritant, causing skin and serious eye irritation.[6]

[14][15] It may also cause respiratory irritation.[15] Therefore, appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling the powder.[14][16] Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of the powder.[16] Store the compound in a cool, dry,

and well-ventilated place, away from direct sunlight and moisture.[9][16]

Conclusion
Proflavine hemisulphate remains a compound of significant interest due to its dual role as a

DNA intercalator and a fluorescent agent. Its well-characterized chemical and physical

properties, coupled with straightforward analytical techniques for its quantification, make it a

valuable tool in various research disciplines. This guide provides a foundational understanding

and practical protocols to support scientists in leveraging the full potential of proflavine
hemisulphate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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